Cas no 70817-17-3 ((1-BENZYL-1H-PYRAZOL-4-YL)METHANOL)

• Product Name: (1-BENZYL-1H-PYRAZOL-4-YL)METHANOL
• CAS No: 70817-17-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD08443061
• CID: 889620
• PubChem ID: 16769828
• Update Time: 2025-04-19

(1-BENZYL-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (1-BENZYL-1H-PYRAZOL-4-YL)METHANOL
• AKOS BBV-005407
• (1-benzyl-1H-pyrazol-4-yl)-methanol
• (1-benzylpyrazol-4-yl)methanol
• 1-benzyl-4-hydroxymethyl-pyrazole
• DTXSID40588130
• J-500122
• SCHEMBL1244019
• AKOS000125942
• 70817-17-3
• [1-benzylpyrazol-4-yl]methan-1-ol
• EN300-30731
• HJPOQNKXQHXEKE-UHFFFAOYSA-N
• CS-0380067
• Z228585364

• MDL： MFCD08443061
• Inchi： 1S/C11H12N2O/c14-9-11-6-12-13(8-11)7-10-4-2-1-3-5-10/h1-6,8,14H,7,9H2
• InChI Key： HJPOQNKXQHXEKE-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 55-57 °C
• Boiling Point: 379.3±30.0 °C at 760 mmHg
• Flash Point: 183.2±24.6 °C
• PSA: 38.05000
• LogP: 1.42370
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1-BENZYL-1H-PYRAZOL-4-YL)METHANOL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)